1-ethyl-N-(2-(3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-ethyl-N-[2-(3-oxo-5H-1,4-benzoxazepin-4-yl)ethyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C17H20N4O3/c1-2-21-9-7-14(19-21)17(23)18-8-10-20-11-13-5-3-4-6-15(13)24-12-16(20)22/h3-7,9H,2,8,10-12H2,1H3,(H,18,23)
• InChI Key: DOBQYSUAZABNTO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(=O)NCCN2CC3=CC=CC=C3OCC2=O
• Molecular Formula: C17H20N4O3
• Molecular Weight: 328.4 g/mol

Description

1-ethyl-N-(2-(3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C17H20N4O3 and its molecular weight is 328.372. The purity is usually 95%.
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Scientific Research Applications

Design and Synthesis of Novel Compounds

Novel analogs of carboxamide derivatives have been synthesized for potential antibacterial applications, demonstrating promising activity against bacteria such as Staphylococcus aureus and Bacillus subtilis. These studies involve the design, synthesis, and quantitative structure–activity relationship (QSAR) studies, highlighting the potential of carboxamide derivatives in medicinal chemistry and antibacterial research (Palkar et al., 2017).

Molecular Modeling and Anti-tumor Agents

Efforts in synthesizing novel pyrazole derivatives include the development of anti-tumor agents. Molecular modeling studies accompany these syntheses to understand the interaction between these novel compounds and cancer cell lines, providing a basis for the development of new therapeutic agents (Nassar et al., 2015).

Reaction Mechanisms and Novel Syntheses

Research into the reaction mechanisms of ethyl carboxylates with thiourea and other compounds has expanded the understanding of chemical reactions leading to novel synthetic pathways. Such studies are critical for the development of new chemical entities with potential applications in various fields, including pharmaceuticals and agrochemicals (Ledenyova et al., 2018).

Development of Cyclic Ethers and Diverse Chemical Libraries

Synthetic strategies for preparing libraries of carboxamide-containing cyclic ethers showcase the diversity in chemical synthesis, enabling the exploration of unique chemical spaces. Such libraries are invaluable for drug discovery and the development of new materials (Mao et al., 2008).

Exploration of Biological Activities

The synthesis of compounds with specific structural features, such as carboxamide derivatives, and their evaluation for biological activities against bacteria, fungi, and cancer cell lines underline the significance of chemical synthesis in discovering new therapeutics (Youssef et al., 2011).